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Compound of Interest

Compound Name: ONO-8590580

Cat. No.: B15620801

This technical support resource provides researchers, scientists, and drug development
professionals with a centralized hub for troubleshooting solubility issues and accessing
recommended solvent information for ONO-8590580.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for initially dissolving ONO-85905807

Al: For creating stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[1][2]
It is advisable to use freshly opened, anhydrous DMSO as the compound is hygroscopic, and
the presence of water can significantly impact solubility.[1]

Q2: I am having trouble dissolving ONO-8590580 in DMSO. What can | do?

A2: If you are experiencing difficulty dissolving ONO-8590580 in DMSO, you can try the
following troubleshooting steps:

e Warming: Gently warm the solution to 60°C.[1]
e Sonication: Use an ultrasonic bath to aid in dissolution.[1][2]
e Ensure Solvent Quality: Use a new, unopened bottle of anhydrous DMSO.[1]

Q3: My application is sensitive to DMSO. Are there alternative solvents or formulations?
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A3: For applications where high concentrations of DMSO are not suitable, such as in vivo

studies, a co-solvent system is recommended. Formulations using a combination of DMSO,

PEG300, Tween-80, and a saline buffer have been successfully used.[1][2]

Solubility Data

The following table summarizes the solubility of ONO-8590580 in various solvents and

formulations.

Solvent/Formulatio

Concentration Method Source
n
50 mg/mL (132.83 Ultrasonic and
DMSO ] MedchemExpress|[1]
mM) warming to 60°C
60 mg/mL (159.39 Sonication is
DMSO TargetMol[2]
mM) recommended

10% DMSO, 40%

PEG300, 5% Tween- > 2.08 mg/mL See protocol below MedchemExpress[1]

80, 45% Saline

10% DMSO, 40% o
Sonication is

PEG300, 5% Tween- 2 mg/mL (5.31 mM) TargetMol[2]
recommended

80, 45% Saline

10% DMSO, 90%

(20% SBE-B-CD in > 2.08 mg/mL See protocol below MedchemExpress|[1]

Saline)

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Weigh out the desired amount of ONO-8590580 powder.

o Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for
1 mg of ONO-8590580 with a molecular weight of 376.43 g/mol , add 0.2657 mL of DMSO).

[1]
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e If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath.

 If necessary, gently warm the solution to 60°C with intermittent vortexing until the solid is
completely dissolved.[1]

o Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1]
Protocol 2: Preparation of an In Vivo Formulation (Co-Solvent System)
This protocol yields a clear solution of at least 2.08 mg/mL.[1]

e Prepare a 20.8 mg/mL stock solution of ONO-8590580 in anhydrous DMSO.

To prepare 1 mL of the final formulation, take 100 pL of the 20.8 mg/mL DMSO stock solution
and add it to 400 pL of PEG300.

Mix the solution thoroughly.

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL. Mix thoroughly.

Visual Guides
ONO-8590580 Signaling Pathway

ONO-8590580 is a negative allosteric modulator (NAM) of the GABAA a5 receptor.[1][2][3]
These receptors are predominantly expressed in the hippocampus and are involved in memory
and learning processes.[4] By negatively modulating the receptor, ONO-8590580 can enhance
cognitive function.[3][5][6]
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Caption: Signaling pathway of ONO-8590580 as a GABAA a5 NAM.

Troubleshooting Workflow for Solubility Issues

This workflow provides a logical sequence of steps to address common solubility challenges
encountered with ONO-8590580.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

